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Compound of Interest

Compound Name: 2-Chloro-3-methylthiopyrazine
CAS No.: 1248090-42-7
Cat. No.: B3093731
Get Quote
. J

Part 1: Executive Summary & Core Directive

Immediate Classification: Hazardous Chemical Waste (Halogenated & Sulfur-Containing).
Critical Hazard:DO NOT dispose of via sink/drain.[1] DO NOT mix with strong oxidizers. Odor
Warning: This compound possesses a potent, pervasive "roasted/sulfurous” odor. Poor
handling will contaminate the facility's air handling system.

The Directive: Treat 2-Chloro-3-methylthiopyrazine (CAS: 28244-30-6) as a high-priority
Halogenated Organic Waste. While often used as a flavor intermediate or pharmaceutical
building block, its specific chlorination and thioether functionality dictate a strict segregation
protocol to prevent the formation of toxic sulfoxides or uncontrolled exothermic reactions in
waste streams.

Part 2: Chemical Profile & Risk Assessment

To manage waste effectively, you must understand the "Why" behind the "How."
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Property

Specification

Operational Implication

CAS Number

28244-30-6

Unique identifier for waste

labeling.

Functional Groups

Chloropyrazine ring; Methylthio
ether

Cl: Requires halogenated
waste stream (incineration
scrubbing).S: Incompatible
with oxidizers (risk of violent

oxidation).

Physical State

Liquid (typically) or low-melting
solid

Likely to penetrate standard
latex gloves. Use Nitrile
(=0.11mm).

Minute spills cause facility-

Odor Threshold Extremely Low (ppb range) wide evacuation alerts due to
"gas leak" false alarms.
Classify as "Ignitable" (D001) if

Flash Point Est. >90°C (Combustible) mixed with flammable solvents.

[2]

The Segregation Logic (The "Why")

Many labs default to a simple "Organic Waste" carboy. This is insufficient for CAS 28244-30-6.

» Halogen Content: The chlorine atom necessitates high-temperature incineration (>1100°C)

with acid gas scrubbing to capture Hydrogen Chloride (HCI). Putting this in a non-

halogenated stream violates EPA/RCRA compliance and endangers incinerator operators.

o Sulfur Reactivity: The methylthio group (-S-CH3) is a reducing agent. If mixed with waste

containing Nitric Acid or Peroxides, it can oxidize rapidly to sulfoxides/sulfones, generating

heat and potentially rupturing the container.

Part 3: Step-by-Step Disposal Protocol

Phase 1: Preparation & Segregation
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o Container: Select a High-Density Polyethylene (HDPE) or Glass container. Avoid LDPE if the
waste is concentrated.

» Secondary Containment: Place the waste bottle inside a secondary tray to catch drips.

e Odor Control: All operations must occur inside a functioning fume hood.

Phase 2: The Transfer Workflow

o Don PPE: Nitrile gloves (double-gloved recommended), lab coat, and safety glasses.

o Check pH: Ensure the receiving waste container is Neutral to Slightly Basic. Avoid acidic
waste streams to prevent acid-catalyzed hydrolysis or gas evolution.

o Transfer: Pour slowly using a funnel. Do not overfill (leave 10% headspace).

o Seal: Cap tightly. Wipe the threads of the bottle and the cap with a Kimwipe soaked in
ethanol before closing. Note: Residual chemical on the threads is the #1 cause of "mystery
smells" in waste storage rooms.

e Bagging: Place the sealed bottle into a clear zip-lock bag (double containment) before
removing it from the hood.

Phase 3: Labeling

Affix a hazardous waste label with the following specific data:

o Chemical Name: 2-Chloro-3-methylthiopyrazine

o Constituents: 100% (if pure) or list solvent % (e.g., "in Dichloromethane").
e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Halogenated [x] Stench.

Part 4: Visualization of Workflows
Figure 1: Waste Stream Segregation Logic

Caption: Decision tree for segregating 2-Chloro-3-methylthiopyrazine to prevent incompatible
mixing.
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Waste: 2-Chloro-3-methylthiopyrazine

Is it mixed with Oxidizers?
(e.g., H202, HNO3)

Yes No

STOP: DO NOT MIX Is it mixed with Non-Halogenated Solvents?
Risk of Explosion/Heat (e.g., Acetone, Methanol)

No (Pure) Yes

Stream A: Halogenated Organic Waste Stream B: Mixed Halogenated Waste

(Standard Disposal) (Must be labeled Halogenated)

Click to download full resolution via product page

Figure 2: Spill Response Protocol

Caption: Immediate actions for spills >5mL to prevent odor contamination and exposure.

6. Decontaminate Surface
(Bleach/Water wash)

5. Collect into Jar
(Double Bag Waste)

4. Cover with Vermiculite
(Do NOT use paper towels)

3. Don PPE
(Resp. Protection if outside hood)

Spill Detected (>5mL) 1. Evacuate Immediate Area 2. Maximize Ventilation
P (Odor Risk) (Fume Hoods: Emergency Purge)

Click to download full resolution via product page
Part 5: Emergency Contingencies
Spill Management (The "Stench” Factor):

+ Small Spills (<5ml): Absorb immediately with Vermiculite or Activated Carbon. Do not use
paper towels alone, as they increase the surface area for evaporation, worsening the smell.

+ Decontamination: After absorbing the bulk liquid, wipe the surface with a dilute bleach
solution (10% Sodium Hypochlorite). The bleach oxidizes the sulfur moiety, effectively killing
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the odor (converting sulfide to sulfoxide/sulfone) and degrading the compound.
First Aid:

o Skin Contact: Wash with soap and water for 15 minutes. The lipophilic nature of the pyrazine
ring allows dermal absorption; speed is critical.

o Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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